Cas no 1248167-68-1 (2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde)

2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde structure
1248167-68-1 structure
Product Name:2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde
CAS No:1248167-68-1
MF:C8H11NOS
MW:169.244040727615
CID:2150752
PubChem ID:61282885
Update Time:2023-08-05

2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylpropyl)-1,3-thiazole-5-carbaldehyde
    • XUPKKEPKKCJOBI-UHFFFAOYSA-N
    • 2-Isobutyl-thiazole-5-carbaldehyde
    • NE34020
    • 2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde
    • Inchi: 1S/C8H11NOS/c1-6(2)3-8-9-4-7(5-10)11-8/h4-6H,3H2,1-2H3
    • InChI Key: XUPKKEPKKCJOBI-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=CN=C1CC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Topological Polar Surface Area: 58.2

2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-114129-0.05g
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Enamine
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Enamine
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Enamine
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Enamine
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1PlusChem
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